Cas no 1955-61-9 (2,4-Quinazolinediamine,6-methyl-)

• Product Name: 2,4-Quinazolinediamine,6-methyl-
• CAS No: 1955-61-9
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• CID: 158044
• PubChem ID: 345652
• Update Time: 2025-10-12

2,4-Quinazolinediamine,6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Quinazolinediamine,6-methyl-
• 2,4-DIAMINO-6-METHYLQUINAZOLINE
• 6-Methyl-quinazoline-2,4-diamine
• 2,4-Diamino-6-methyl-chinazolin
• 4H-1,3-Benzodioxin-8-amine,6-methyl-2,4-bis(trichloromethyl)
• 6-Methyl-2,4-bis-trichlormethyl-4H-benzo[1,3]dioxin-8-ylamin
• 6-methyl-2,4-bis-trichloromethyl-4H-benzo[1,3]dioxin-8-ylamine
• 6-methyl-2,4-diaminoquinazoline
• 8-amino-6-methyl-2,4-bis(trichloromethyl)-1,3-benzdioxin
• 8-amino-6-methyl-2,4-bis(trichloromethyl)benzo[1,3]dioxin
• 1955-61-9
• SCHEMBL6679745
• 6-methylquinazoline-2,4-diamine
• BDBM50404686
• NSC-403380
• AKOS006295343
• V7XWD44K88
• QUINAZOLINE, 2,4-DIAMINO-6-METHYL-
• NSC 403380
• LSNYLNXZYSKOGM-UHFFFAOYSA-N
• 6-Methyl-2,4-quinazolinediamine
• CHEMBL268456
• UNII-V7XWD44K88
• NSC403380
• DTXSID40173222
• 2,4-Quinazolinediamine, 6-methyl-

• MDL： MFCD06411664
• Inchi： 1S/C9H10N4/c1-5-2-3-7-6(4-5)8(10)13-9(11)12-7/h2-4H,1H3,(H4,10,11,12,13)
• InChI Key： LSNYLNXZYSKOGM-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(=C2C=C(C)C=CC=12)N

Computed Properties

• Exact Mass: 174.09100
• Monoisotopic Mass: 174.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.331g/cm3
• Boiling Point: 461.2ºC at 760mmHg
• Flash Point: 263.7ºC
• Refractive Index: 1.755
• PSA: 77.82000
• LogP: 2.26500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2,4-Quinazolinediamine,6-methyl-

Comprehensive Overview of 2,4-Quinazolinediamine,6-methyl- (CAS No. 1955-61-9): Properties, Applications, and Research Insights

2,4-Quinazolinediamine,6-methyl- (CAS No. 1955-61-9) is a heterocyclic organic compound belonging to the quinazoline family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. The quinazoline core is known for its versatility in drug design, making derivatives like 6-methyl-2,4-quinazolinediamine valuable intermediates in synthetic chemistry.

Recent studies highlight the growing interest in 2,4-Quinazolinediamine,6-methyl- as a scaffold for developing kinase inhibitors and antimicrobial agents. Researchers are exploring its role in modulating cellular pathways, particularly in oncology and infectious diseases. The compound's methyl substitution at the 6-position enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug bioavailability.

From an industrial perspective, CAS 1955-61-9 is utilized in the synthesis of advanced materials, including fluorescent dyes and liquid crystals. Its electron-rich aromatic system enables applications in optoelectronic devices, aligning with the global demand for sustainable energy solutions. Innovations in quinazoline-based materials are frequently discussed in forums focusing on green chemistry and renewable technologies.

Environmental and safety profiles of 2,4-Quinazolinediamine,6-methyl- are rigorously evaluated to meet regulatory standards. Analytical techniques such as HPLC and LC-MS are employed to ensure purity, while computational modeling predicts its environmental fate. These aspects resonate with the public's concern about eco-friendly chemical production, a trending topic in scientific communities.

Frequently asked questions about 6-methyl-2,4-quinazolinediamine include its solubility (slightly soluble in polar solvents), stability (recommended storage under inert conditions), and synthetic routes (often via cyclization of anthranilic acid derivatives). Such queries dominate search engines, reflecting users' need for practical data. Addressing these points enhances the compound's accessibility for laboratory applications.

In conclusion, 2,4-Quinazolinediamine,6-methyl- exemplifies the intersection of fundamental research and industrial innovation. Its multifunctionality underscores the importance of heterocyclic chemistry in addressing contemporary challenges in healthcare and technology. Ongoing studies aim to unlock further potentials, solidifying its relevance in modern science.